Cas no 1216671-39-4 (Nitecapone-13C5)

• Product Name: Nitecapone-13C5
• CAS No: 1216671-39-4
• MF: C₁₂H₁₁NO₆
• MW: 265.218843698502
• CID: 4578461
• Update Time: 2025-07-17

Nitecapone-13C5 Chemical and Physical Properties

Names and Identifiers

• 3-[(3,4-dihydroxy-5-nitrophenyl)methylidene]pentane-2,4-dione
• [13C5]-Nitecapone
• Nitecapone-13C5

• Inchi： 1S/C12H11NO6/c1-6(14)9(7(2)15)3-8-4-10(13(18)19)12(17)11(16)5-8/h3-5,16-17H,1-2H3
• InChI Key： UPMRZALMHVUCIN-UHFFFAOYSA-N
• SMILES： CC(=O)/C(=C/C1=CC([N+]([O-])=O)=C(O)C(O)=C1)/C(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives

Additional information on Nitecapone-13C5

Introduction to Nitecapone-13C5 (CAS No. 1216671-39-4): A Novel Isotope-Labeled Compound in Chemical and Pharmaceutical Research

Nitecapone-13C5, a derivative of the well-known compound Nitecapone, is an isotope-labeled version characterized by the incorporation of a carbon-13 isotope. This modification makes it particularly valuable in the field of chemical and pharmaceutical research, where precise isotopic labeling is often essential for metabolic studies, drug metabolism analysis, and the development of new analytical methods. The compound with the CAS number CAS No. 1216671-39-4 has garnered significant attention due to its unique properties and potential applications in various scientific domains.

The use of stable isotopes such as carbon-13 in pharmaceutical compounds offers several advantages over traditional non-isotopic analogs. Isotope-labeled compounds can serve as tracers in biochemical pathways, allowing researchers to track the metabolism and distribution of drugs within biological systems. This capability is particularly useful in understanding how drugs are processed by the body, which is crucial for optimizing dosages and predicting potential side effects. Nitecapone-13C5, with its specific isotopic signature, provides a powerful tool for these kinds of studies.

In recent years, there has been a growing interest in the development of labeled compounds for use in nuclear magnetic resonance (NMR) spectroscopy. NMR is a non-invasive analytical technique that provides detailed information about the molecular structure and dynamics of compounds. The high sensitivity of NMR to isotopic differences makes labeled compounds like Nitecapone-13C5 ideal candidates for structural elucidation and purity assessment. The incorporation of carbon-13 into Nitecapone enhances its detectability by NMR, enabling researchers to obtain clearer and more accurate data.

The pharmaceutical industry has also shown considerable interest in isotope-labeled drugs for clinical applications. These labeled versions can be used in diagnostic imaging techniques such as positron emission tomography (PET) scans, where they help visualize metabolic processes in vivo. While Nitecapone-13C5 itself may not be directly used in clinical diagnostics, its development underscores the broader trend towards using isotopically labeled compounds to enhance our understanding of biological systems and improve therapeutic strategies.

From a synthetic chemistry perspective, the preparation of Nitecapone-13C5 presents unique challenges and opportunities. The introduction of carbon-13 into the molecular framework requires careful selection of synthetic routes that ensure high yield and purity. Advances in catalytic methods and isotopic labeling techniques have made it increasingly feasible to produce complex labeled compounds like Nitecapone-13C5 with greater efficiency. These advancements are not only important for this specific compound but also contribute to the broader field of isotopic chemistry.

The use of computational modeling has further enhanced the study of Nitecapone-13C5. Molecular dynamics simulations and quantum mechanical calculations can provide insights into how the carbon-13 label affects the compound's reactivity and interactions with biological targets. These computational approaches complement experimental studies by offering predictive data that can guide further research and development efforts. The integration of experimental and computational methods has become a cornerstone of modern chemical research, particularly in the pharmaceutical sector.

One area where Nitecapone-13C5 shows particular promise is in the study of drug-drug interactions. Understanding how different drugs interact within the body is crucial for developing safe and effective combination therapies. Isotope-labeled compounds can help researchers track how drugs are metabolized when taken together, providing valuable information for drug development pipelines. This kind of research is essential for ensuring that new drug combinations are both effective and safe for patients.

The environmental impact of pharmaceuticals is another important consideration that isotopically labeled compounds can address. By studying how drugs degrade and interact with environmental systems, researchers can develop more sustainable pharmaceutical practices. Nitecapone-13C5 can be used to investigate these processes, contributing to efforts aimed at reducing the environmental footprint of drug production and use.

Future research directions for Nitecapone-13C5 may include exploring its potential as a precursor for more complex labeled derivatives or as a tool for developing new analytical methodologies. The versatility of isotopically labeled compounds makes them valuable not only for their immediate applications but also as building blocks for future innovations in chemical biology and drug discovery.

In conclusion, Nitecapone-13C5 (CAS No. 1216671-39-4) represents an exciting advancement in isotopic chemistry with significant implications for both fundamental research and practical applications in pharmaceuticals. Its unique properties make it a valuable tool for metabolic studies, structural analysis, and clinical diagnostics, among other uses. As our understanding of isotopic labeling continues to evolve, compounds like Nitecapone-13C5 will undoubtedly play an increasingly important role in shaping the future of chemical and biomedical research.